4-methoxy-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-methylbenzenesulfonamide
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Description
4-methoxy-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-methylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MMPEP, and it is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).
Scientific Research Applications
Supramolecular Architecture and Crystal Structures
The crystal structures of related sulfonamides demonstrate the importance of specific molecular interactions in dictating the overall architecture of these compounds. For instance, in the study by Rodrigues et al. (2015), the supramolecular architecture of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide is controlled by C—H⋯πaryl interactions, leading to a two-dimensional network, while another compound forms a three-dimensional architecture through C—H⋯O interactions (Rodrigues et al., 2015).
Fluorescent Properties and Zinc Complexation
In a study by Kimber et al. (2003), analogs of Zinquin ester, a specific fluorophore for Zn(II), were synthesized, including compounds with methoxy isomers. These compounds exhibit a bathochromic shift in their ultraviolet/visible spectra upon the addition of Zn(II) to the solution, highlighting their potential in fluorescent tagging and metal ion detection (Kimber et al., 2003).
Photodynamic Therapy Applications
A study by Pişkin et al. (2020) on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups revealed their remarkable potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin et al., 2020).
Catalytic Applications in Organic Synthesis
Sulfonamide derivatives have also found applications as catalysts in various organic synthesis reactions. For example, the controlled di-lithiation synthesis of phosphine-sulfonamide ligands, as reported by Mote et al. (2021), has implications for ethylene oligomerization. This synthesis approach enables the production of palladium complexes that are active in ethylene oligomerization, contributing to the development of catalyst design for industrial processes (Mote et al., 2021).
Properties
IUPAC Name |
4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO5S/c1-13-11-14(22-2)9-10-18(13)25(20,21)19-12-17(24-4)15-7-5-6-8-16(15)23-3/h5-11,17,19H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMTBDLCZLBXCHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CC=CC=C2OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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